Cas no 879-39-0 (1,2,3,4-Tetrachloro-5-nitrobenzene)

• Product Name: 1,2,3,4-Tetrachloro-5-nitrobenzene
• CAS No: 879-39-0
• MF: C₆HCl₄NO₂
• MW: 260.889637708664
• MDL: MFCD00007064
• CID: 40180
• PubChem ID: 87576918
• Update Time: 2025-10-31

1,2,3,4-Tetrachloro-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2,3,4,5-tetrachloronitrobenzene
• folosandb-905fumite
• nitrotetrachlorobenzene
• 1,2,3,4-Tetrachlor-5-nitro-benzol
• 1,2,3,4-tetrachloro-5-nitro-benzene
• DB-905
• 2,3,4,5-tetrachloro-nitrobenzene
• Benzene, 1,2,3,4-tetrachloro-5-nitro-
• 3,5-dichloro-2,4-dichloronitrobenzene
• 1-Nitro-2,3,4,5-tetrachlorobenzene
• 5-nitro-1,2,3,4-tetrachloro-benzen
• 2,3'-DICHLOROBENZOPHENONE
• TCBN
• 2,3,4,5-Tetrachloro-1-nitrobenzene
• 1,2,3,4-Tetrachloro-5-nitrobenzene
• Benzene, 5-nitro-1,2,3,4-tetrachloro-
• N2WU0K04EH
• MTBYTWZDRVOMBR-UHFFFAOYSA-N
• Benzene,2,3,4-tetrachloro-
• WLN: WNR BG CG DG EG
• 2,4,5-Tetrachloronitrobenzene
• 1-Nitro-2,4,5-tetrachlorobenzene
• 1,2,3,4-Tetrachloro-5-nitrobenzene (ACI)
• NSC 5577
• NSC 57752
• T73027
• DTXCID106097
• CAS-879-39-0
• Tox21_200893
• 2,3,4,5Tetrachloro1nitrobenzene
• 879-39-0
• 1,2,3,4Tetrachloro5nitrobenzene
• SMR001224479
• Folosan DB-905 fumite
• NCGC00258447-01
• NSC-5577
• MFCD00007064
• CS-0157885
• NCGC00090838-03
• HSDB 4286
• NCGC00090838-01
• AI3-23025
• UNII-N2WU0K04EH
• MTBYTWZDRVOMBR-UHFFFAOYSA-
• Benzene,2,3,4-tetrachloro-5-nitro-
• DB905
• 2,3,4,5-tetrachloro-1-nitro-benzene
• NCIOpen2_002406
• BRN 2273256
• SCHEMBL3650611
• Q27284440
• 1,3,4-Tetrachloro-5-nitrobenzene
• NSC-57752
• 2,4,5-Tetrachloro-1-nitrobenzene
• FOLSAN DB-905
• HMS3039I09
• CCRIS 5938
• Benzene, 1,2,3,4tetrachloro5nitro
• EINECS 212-906-5
• MLS002152855
• NSC5577
• CHEMBL1418603
• NS00039232
• Benzene, 5nitro1,2,3,4tetrachloro
• AKOS015850053
• 2,3,4,5-TETRACHLORONITROBENZENE [HSDB]
• T1128
• 1Nitro2,3,4,5tetrachlorobenzene
• NCGC00090838-02
• DTXSID5026097
• 1,2,3,4-Tetrachloro-5-nitrobenzene, PESTANAL(R), analytical standard
• DB-057034
• Folosan DB905 fumite
• NSC57752

• MDL： MFCD00007064
• Inchi： 1S/C6HCl4NO2/c7-2-1-3(11(12)13)5(9)6(10)4(2)8/h1H
• InChI Key： MTBYTWZDRVOMBR-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(Cl)=C(Cl)C(Cl)=C(Cl)C=1)=O
• BRN： 2273256

Computed Properties

• Exact Mass: 258.87600
• Monoisotopic Mass: 258.876139
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.9
• Topological Polar Surface Area: 45.8

Experimental Properties

• Color/Form: White solid
• Density: 1.9820 (rough estimate)
• Melting Point: 65.0 to 68.0 deg-C
• Boiling Point: 120.5°C (rough estimate)
• Flash Point: 144.4°C
• Refractive Index: 1.6200 (estimate)
• PSA: 45.82000
• LogP: 4.73160
• Solubility: Insoluble in water, soluble in toluene

1,2,3,4-Tetrachloro-5-nitrobenzene Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39; S36
• RTECS：DB9625000
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Storage Condition：Store in a cool, dry place. Keep container closed when not in use.

Additional information on 1,2,3,4-Tetrachloro-5-nitrobenzene

1,2,3,4-Tetrachloro-5-Nitrobenzene: A Comprehensive Overview

1,2,3,4-Tetrachloro-5-nitrobenzene, commonly referred to by its CAS number CAS 879-39-0, is a highly specialized aromatic compound with significant applications in various industrial and chemical sectors. This compound is characterized by its unique structure, which includes a benzene ring substituted with four chlorine atoms and a nitro group. The presence of these substituents imparts distinctive chemical properties that make it invaluable in numerous chemical processes.

The synthesis of 1,2,3,4-tetrachloro-5-nitrobenzene involves a series of carefully controlled reactions. Typically, the starting material is benzene, which undergoes successive chlorination and nitration steps to achieve the desired substitution pattern. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly synthesis methods. For instance, researchers have explored the use of transition metal catalysts to optimize reaction conditions and minimize by-products.

The physical properties of CAS 879-39-0 are well-documented. It exists as a crystalline solid at room temperature with a melting point of approximately 150°C. Its solubility in organic solvents such as dichloromethane and chloroform is relatively high compared to its solubility in water. These properties make it suitable for use in various organic synthesis reactions where precise control over reactivity is essential.

1,2,3,4-Tetrachloro-5-nitrobenzene finds extensive application as an intermediate in the production of agrochemicals and pharmaceuticals. Its ability to undergo nucleophilic aromatic substitution reactions makes it a valuable precursor for the synthesis of biologically active compounds. Recent studies have highlighted its role in the development of novel herbicides with improved efficacy and reduced environmental impact.

In terms of environmental impact, the compound has been subjected to rigorous testing to assess its biodegradability and potential toxicity. Research indicates that under certain conditions, it can undergo microbial degradation; however, its persistence in aquatic environments remains a concern. Regulatory agencies have implemented guidelines to ensure safe handling and disposal practices.

The demand for CAS 879-39-0 has seen a steady increase due to its versatility across multiple industries. Its use as an intermediate in specialty chemicals production underscores its importance in modern chemical manufacturing. Furthermore, ongoing research into its catalytic properties may unlock new applications in fields such as materials science and green chemistry.

In conclusion, 1,2,3,4-tetrachloro-5-nitrobenzene, or CAS 879-39-0, stands as a testament to the ingenuity of chemical synthesis and its pivotal role in advancing various scientific disciplines. As research continues to uncover new potentials for this compound, it remains a cornerstone in both academic and industrial settings.